884512-09-8((R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate)

(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate
- 1-PIPERIDINECARBOXYLIC ACID, 3-(3-CHLOROBENZOYL)-, 1,1-DIMETHYLETHYL ESTER, (3R)-
- tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate
- (3-chlorophenyl)((R)-N-Boc-piperidin-3-yl)methanone
- 3-[(3-chlorophenyl)-oxomethyl]-1-piperidinecarboxylic acid tert-butyl ester
- tert-Butyl (3R)-3-[(3-chlorophenyl)carbonyl]-1-piperidinecarboxylate
- tert-butyl (R)-3-(3-chlorobenzoyl)piperidine-1-carboxylate
- tert-butyl 3-(3-chlorophenyl)carbonylpiperidine-1-carboxylate
- 1,1-Dimethylethyl (3R)-3-(3-chlorobenzoyl)-1-piperidinecarboxylate (ACI)
- (3R)-1-(tert-Butoxycarbonyl)-3-(3-chlorobenzoyl)piperidine
- (R)-TERT-BUTYL3-(3-CHLOROBENZOYL)PIPERIDINE-1-CARBOXYLATE
- (R)-3-(3-chloro-benzoyl)piperidine-1-carboxylic acid tert-butyl ester
- CS-B0226
- BAGDSBRGWXVOOH-CYBMUJFWSA-N
- 1-Piperidinecarboxylic acid,3-(3-chlorobenzoyl)-,1,1-dimethylethyl ester,(3R)-
- (R)-tert-butyl 3-(3-chlorobenzoyl)-piperidine-1-carboxylate
- tert-butyl (3R)-3-(3-chlorobenzoyl)piperidine-1-carboxylate
- SCHEMBL971486
- AKOS030532590
- 884512-09-8
- CS-13991
- (R)-3-(3-chloro-benzoyl)-piperidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C17H22ClNO3/c1-17(2,3)22-16(21)19-9-5-7-13(11-19)15(20)12-6-4-8-14(18)10-12/h4,6,8,10,13H,5,7,9,11H2,1-3H3/t13-/m1/s1
- InChI Key： BAGDSBRGWXVOOH-CYBMUJFWSA-N
- SMILES： C(C1C=CC=C(Cl)C=1)([C@@H]1CCCN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

Exact Mass: 323.12900
Monoisotopic Mass: 323.1288213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6Å²
XLogP3: 3.6

Experimental Properties

PSA: 46.61000
LogP: 4.10770

(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R31130-100mg	tert-Butyl (R)-3-(3-chlorobenzoyl)piperidine-1-carboxylate	884512-09-8		100mg	¥6372.0	2021-09-08
Chemenu	CM481950-250mg	(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate	884512-09-8	95%+	250mg	$822	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057907-100mg	tert-Butyl (R)-3-(3-chlorobenzoyl)piperidine-1-carboxylate	884512-09-8	97%	100mg	￥3065.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057907-250mg	tert-Butyl (R)-3-(3-chlorobenzoyl)piperidine-1-carboxylate	884512-09-8	97%	250mg	￥5109.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057907-1g	tert-Butyl (R)-3-(3-chlorobenzoyl)piperidine-1-carboxylate	884512-09-8	97%	1g	￥10217.00	2024-04-27
Ambeed	A294849-250mg	(R)-tert-Butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate	884512-09-8	97%	250mg	$785.0	2024-04-16

(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate Production Method

Synthetic Circuit 1

163438-09-3

25077-87-6

884512-09-8

Reaction Conditions

1.1 Reagents: Triethylamine , 1,1′-Carbonyldiimidazole , N,O-Dimethylhydroxylamine hydrochloride Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran ; -70 °C → rt

Reference

Design and optimization of renin inhibitors: Orally bioavailable alkyl amines

Tice, Colin M.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(13), 3541-3545

Synthetic Circuit 2

108-37-2

884510-86-5

884512-09-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Discovery of VTP-27999, an Alkyl Amine Renin Inhibitor with Potential for Clinical Utility

Jia, Lanqi; et al, ACS Medicinal Chemistry Letters, 2011, 2(10), 747-751

Synthetic Circuit 3

163438-09-3

25077-87-6

884512-09-8

Reaction Conditions

1.1 Reagents: N,O-Dimethylhydroxylamine hydrochloride , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 16 h, rt
1.3 Solvents: Tetrahydrofuran ; -70 °C → rt; 2 h, rt

Reference

Optimization of orally bioavailable alkyl amine renin inhibitors

Xu, Zhenrong; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(2), 694-699

Synthetic Circuit 4

163438-09-3

6638-79-5

884512-09-8

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 1 h, 0 °C
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0 °C → rt; overnight, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
2.2 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water

Reference

Discovery of VTP-27999, an Alkyl Amine Renin Inhibitor with Potential for Clinical Utility

Jia, Lanqi; et al, ACS Medicinal Chemistry Letters, 2011, 2(10), 747-751

(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate Raw materials

(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate Preparation Products

(R)-tert-butyl 3-(3-chlorobenzoyl)piperidine-1-carboxylate (884512-09-8)

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